Cas no 1308646-58-3 (4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride)

• Product Name: 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride
• CAS No: 1308646-58-3
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 4587387
• Update Time: 2025-06-11

4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-fluoro-3-(methoxymethyl)phenyl]methanamine hydrochloride
• 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride

• Inchi： 1S/C9H12FNO.ClH/c1-12-6-8-4-7(5-11)2-3-9(8)10;/h2-4H,5-6,11H2,1H3;1H
• InChI Key： VDTMAMIRRDTSAB-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(CN)C=1)F)OC.Cl

Experimental Properties

• Melting Point: 105-107 °CEnamineEN300-72374

4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride

Introduction to 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride (CAS No. 1308646-58-3)

4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1308646-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its structural features that include a fluorine atom and a methoxymethyl substituent, both of which contribute to its unique chemical properties and potential biological activities.

The presence of a fluorine atom at the para position relative to the amine group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Fluorinated aromatic compounds are widely recognized for their ability to modulate enzyme interactions and improve pharmacokinetic profiles. In contrast, the methoxymethyl (OCH₃) group introduces a hydrophobic moiety that can influence solubility and binding affinity. These structural attributes make 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural elements interact with biological targets. Studies have demonstrated that fluorinated aromatic amines can exhibit potent activity against various enzymes and receptors, including those involved in cancer signaling pathways. The fluorine atom in particular has been shown to enhance binding affinity through halogen bonding, a non-covalent interaction that plays a crucial role in drug-receptor recognition.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is essential for formulation development and therapeutic applications. Solubility is a key pharmacokinetic parameter that affects drug absorption, distribution, metabolism, and excretion (ADME). By optimizing solubility, pharmaceutical researchers can enhance bioavailability and ensure more effective drug delivery systems.

In the realm of medicinal chemistry, 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride has been investigated for its potential role in addressing neurological disorders. Emerging research suggests that amine derivatives with fluorinated aromatic cores may interact with neurotransmitter receptors, offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier is particularly relevant, as many neurological drugs require this capability to exert their effects.

Furthermore, the fluorine atom's electronic properties contribute to the molecule's reactivity and stability under various conditions. This characteristic is exploited in synthetic chemistry where fluorinated intermediates are often used to introduce specific functional groups into target molecules. The methoxymethyl group, on the other hand, serves as a protecting group or linker in multi-step syntheses, allowing for selective modifications without affecting other parts of the molecule.

The synthesis of 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride involves carefully controlled reactions to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and hazardous byproducts. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired aromatic ring system efficiently.

Industrial-scale production requires stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm molecular structure and assess purity. These methods ensure that the final product meets regulatory requirements before being used in preclinical or clinical studies.

The pharmacological profile of 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride is still under active investigation. Preclinical studies have revealed promising results in terms of selectivity and efficacy against certain disease models. However, further research is needed to fully elucidate its mechanism of action and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable therapeutic agents.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established rigorous guidelines for new drug candidates. Compounds like 4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride must undergo extensive testing to demonstrate safety and efficacy before they can be approved for human use. This process includes animal studies, Phase I-II clinical trials, and long-term monitoring for adverse effects.

The role of computational tools in drug discovery cannot be overstated. Software platforms capable of predicting molecular properties allow researchers to screen large libraries of compounds efficiently. By leveraging artificial intelligence (AI) algorithms, scientists can identify promising candidates with minimal experimental work upfront. This approach accelerates the drug development pipeline while reducing costs associated with traditional trial-and-error methods.

In conclusion,4-fluoro-3-(methoxymethyl)phenylmethanamine hydrochloride (CAS No. 1308646-58-3) represents an exciting area of research with significant potential for therapeutic applications across multiple disease indications including oncology,neurological disorders,and inflammatory conditions.* Its unique structural features,*suchas*the*fluorine-substituted aromatic ring*and*methoxymethyl group,*make it*a*valuable scaffold for medicinal chemists.* Continued investigation into its pharmacological properties,*synthetic pathways,*and*biological interactions*will be crucial*in determining its future role*in medicine.* As research progresses,*this*compound*holds promise*for contributing*to next-generation treatments aimed at improving patient outcomes.*